Cas no 1523-06-4 (Acetic acid,3-nitrophenyl ester)

• Product Name: Acetic acid,3-nitrophenyl ester
• CAS No: 1523-06-4
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 204029
• PubChem ID: 15207
• Update Time: 2025-04-19

Acetic acid,3-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,3-nitrophenyl ester
• (3-nitrophenyl) acetate
• 3-Nitrophenyl acetate
• m-nitrophenyl acetate
• CCG-44246
• NSC-33906
• 1523-06-4
• Oprea1_415699
• 3-ACETOXYNITROBENZENE
• NSC 33906
• 3-Nitrophenol, acetate
• SCHEMBL916164
• D26M43ZB9X
• NSC33906
• SR-01000634095-1
• Q63408724
• DTXSID0074550
• InChI=1/C8H7NO4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5H,1H
• Acetic acid, 3-nitrophenyl ester

• Inchi： 1S/C8H7NO4/c1-6(10)13-8-4-2-3-7(5-8)9(11)12/h2-5H,1H3
• InChI Key： HRMRLUUZPLAPAS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.304
• Boiling Point: 280°Cat760mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.548
• PSA: 69.44